4'-Hydroxy-3'-((3-methylpiperidino)methyl)-4-nitrobenzanilide

• CAS RN: 17183-42-5
• Molecular Formula: C5H2BrCl2NO2
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-[4-hydroxy-3-[(3-methylpiperidin-1-yl)methyl]phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C20H23N3O4/c1-14-3-2-10-22(12-14)13-16-11-17(6-9-19(16)24)21-20(25)15-4-7-18(8-5-15)23(26)27/h4-9,11,14,24H,2-3,10,12-13H2,1H3,(H,21,25)
• InChI Key: IOPRUCNTTVVHEV-UHFFFAOYSA-N
• SMILES: CC1CCCN(C1)CC2=C(C=CC(=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])O

Description

4'-Hydroxy-3'-((3-methylpiperidino)methyl)-4-nitrobenzanilide, also known as GW433908, is a small molecule drug that has shown potential in treating various diseases. It belongs to the class of compounds called peptidomimetics, which are molecules designed to mimic the structure and function of peptides.

Mechanism Of Action

The mechanism of action of 4'-Hydroxy-3'-((3-methylpiperidino)methyl)-4-nitrobenzanilide involves inhibition of DPP-IV, which is responsible for the breakdown of incretin hormones. Incretin hormones stimulate insulin secretion and reduce glucagon secretion, leading to improved glucose control. By inhibiting DPP-IV, 4'-Hydroxy-3'-((3-methylpiperidino)methyl)-4-nitrobenzanilide increases the levels of these hormones, leading to improved glucose tolerance.
Biochemical and Physiological Effects:
4'-Hydroxy-3'-((3-methylpiperidino)methyl)-4-nitrobenzanilide has been shown to improve glucose tolerance and insulin secretion in animal models of diabetes. It has also been shown to reduce blood glucose levels in humans with type 2 diabetes. In addition, it has been shown to have anti-inflammatory effects, which may be beneficial in treating other diseases such as rheumatoid arthritis.

Advantages And Limitations For Lab Experiments

4'-Hydroxy-3'-((3-methylpiperidino)methyl)-4-nitrobenzanilide has several advantages for use in lab experiments. It is a small molecule drug, which makes it easy to synthesize and modify. It has also been shown to have a high degree of selectivity for DPP-IV, which reduces the risk of off-target effects. However, like all drugs, it has limitations. It may have different effects in different animal models, and its effects in humans may differ from those observed in animal models.

Future Directions

There are several potential future directions for research on 4'-Hydroxy-3'-((3-methylpiperidino)methyl)-4-nitrobenzanilide. One area of interest is its potential use in combination with other drugs for the treatment of type 2 diabetes. Another area of interest is its potential use in treating other diseases such as rheumatoid arthritis. Further research is also needed to determine the optimal dosage and administration of the drug.

Synthesis Methods

4'-Hydroxy-3'-((3-methylpiperidino)methyl)-4-nitrobenzanilide can be synthesized using a multistep process. The first step involves the reaction of 4-nitrobenzoic acid with 4-chloro-3-nitrobenzoyl chloride to form 4-chloro-3-nitrobenzoic acid. This is then reacted with 3-methylpiperidine to form 4-chloro-3-nitro-N-(3-methylpiperidin-4-yl)benzamide. The final step involves reduction of the nitro group to form 4'-Hydroxy-3'-((3-methylpiperidino)methyl)-4-nitrobenzanilide.

Scientific Research Applications

4'-Hydroxy-3'-((3-methylpiperidino)methyl)-4-nitrobenzanilide has been studied extensively for its potential use in treating various diseases. It has been shown to inhibit the activity of the enzyme dipeptidyl peptidase IV (DPP-IV), which plays a role in glucose metabolism. This inhibition leads to increased insulin secretion and improved glucose tolerance, making it a potential treatment for type 2 diabetes.